Cas no 2227717-40-8 (rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227717-40-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5985599
• PubChem ID: 165689606
• Update Time: 2025-10-31

rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid
• 2227717-40-8
• EN300-1822972

• Inchi： 1S/C12H10N2O2/c15-12(16)8-5-7(8)11-6-13-9-3-1-2-4-10(9)14-11/h1-4,6-8H,5H2,(H,15,16)/t7-,8-/m1/s1
• InChI Key： SIMVGQHALSWGEF-HTQZYQBOSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Additional information on rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227717-40-8)

Rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227717-40-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study in drug discovery and molecular chemistry.

The molecular structure of rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid features a cyclopropane ring fused with a quinoxaline moiety, which is connected through a carboxylic acid functional group. This distinctive arrangement imparts specific stereochemical and electronic characteristics to the molecule, influencing its interactions with biological targets. The presence of the cyclopropane ring, known for its strain and reactivity, alongside the quinoxaline heterocycle, suggests potential applications in modulating various biological pathways.

In recent years, there has been growing interest in the development of novel scaffolds for therapeutic agents. The compound rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid represents an innovative approach to designing molecules with enhanced pharmacological properties. The cyclopropane ring is particularly noteworthy due to its ability to engage in non-bonded interactions with biological targets, potentially leading to improved binding affinity and selectivity. Additionally, the quinoxaline moiety is well-documented for its role in various pharmacological contexts, including antimicrobial and anticancer applications.

Current research in the field of medicinal chemistry has highlighted the importance of stereochemistry in drug design. The specific stereoconfiguration of rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid, denoted by the (1R,2R) designation, ensures that the molecule adopts a particular three-dimensional arrangement. This stereochemical purity is crucial for optimizing biological activity and minimizing off-target effects. Studies have demonstrated that subtle changes in stereochemistry can significantly alter the pharmacokinetic and pharmacodynamic profiles of a compound.

The carboxylic acid group in rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid provides a versatile site for further chemical modification. This functionality can be utilized to link the molecule to other pharmacophores or to enhance its solubility and bioavailability. The carboxylic acid group also facilitates interactions with various biological targets, including enzymes and receptors, which are critical for drug action.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging molecular modeling techniques, scientists can explore the potential interactions between rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid and its target proteins or nucleic acids. These studies have provided valuable insights into the mechanisms of action and have guided the optimization of lead compounds for therapeutic use.

In addition to its potential as a lead compound, rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid may serve as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive candidate for generating derivatives with tailored properties. Such derivatives could exhibit enhanced efficacy or reduced toxicity compared to their parent compound.

The synthesis of rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid presents several challenges due to its complex structure. However, recent methodological advances have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high yields and enantiopurity. These developments are crucial for advancing preclinical studies and eventual clinical applications.

The biological evaluation of rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid has revealed promising results in several disease models. Initial studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors involved in pathogenic processes. Further research is needed to fully elucidate its mechanism of action and to assess its therapeutic potential in vivo.

The integration of synthetic chemistry with biophysical techniques has been instrumental in understanding the interactions between rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid and its biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed structural information about these interactions. This information is essential for designing molecules with improved binding affinities and selectivities.

The future prospects for rac-(1R,2R)-2-(quinoxalin-2-yl)cyclopropane-1-carboxylic acid are promising given its unique structural features and potential biological activity. Ongoing research aims to explore new synthetic routes and to optimize its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating this compound into effective therapeutic agents.